Cas no 89210-31-1 (Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-)

• Product Name: Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-
• CAS No: 89210-31-1
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 608686
• PubChem ID: 71322733
• Update Time: 2025-04-19

Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1,3-dimethyl-5-nitro-
• 2-(bromomethyl)-1,3-dimethyl-5-nitrobenzene
• 89210-31-1
• DTXSID90752384

• Inchi： 1S/C9H10BrNO2/c1-6-3-8(11(12)13)4-7(2)9(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： WKMKJIXIVRQQRU-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų